Cas no 69119-31-9 (3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid)

• Product Name: 3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid
• CAS No: 69119-31-9
• MF: C₁₆H₁₀O₆
• MW: 298.247004985809
• CID: 392200
• PubChem ID: 14379528
• Update Time: 2025-04-19

3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenecarboxylic acid,9,10-dihydro-3,8-dihydroxy-1-methyl-9,10-dioxo-
• 3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic a
• 3,8-dihydroxy-1-methylanthraquinone-2-carboxylic acid
• 9,10-Dihydro-3,8-dihydroxy-1-methyl-9,10-dioxo-2-anthracenecarboxylic acid, 9CI
• DTXSID401214929
• SCHEMBL5142787
• 3,8-dihydroxy-1-methyl-9,10-dioxoanthracene-2-carboxylic acid
• CHEBI:174833
• CHEMBL235387
• 69119-31-9
• 2-Anthracenecarboxylic acid, 9,10-dihydro-3,8-dihydroxy-1-methyl-9,10-dioxo-
• 3,8-dihydroxy-1-methyl-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
• AKOS040734504
• 3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid

• Inchi： 1S/C16H10O6/c1-6-11-8(5-10(18)12(6)16(21)22)14(19)7-3-2-4-9(17)13(7)15(11)20/h2-5,17-18H,1H3,(H,21,22)
• InChI Key： MHABMANUFPZXEB-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(C2=CC(=C(C(=O)O)C(C)=C21)O)=O)O

Computed Properties

• Exact Mass: 298.0477
• Monoisotopic Mass: 298.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 575.7±50.0 °C at 760 mmHg
• PSA: 111.9
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids